Cas no 1228014-47-8 (2-(5-Bromo-4-methylpyridin-2-yl)propan-2-ol)

• Product Name: 2-(5-Bromo-4-methylpyridin-2-yl)propan-2-ol
• CAS No: 1228014-47-8
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• CID: 4689539
• PubChem ID: 66607448
• Update Time: 2024-03-01

2-(5-Bromo-4-methylpyridin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-4-methylpyridin-2-yl)propan-2-ol
• BMBKKFNREYWHLR-UHFFFAOYSA-N
• SCHEMBL152858
• MFCD22418401
• 1228014-47-8
• AT10316
• 2-(5-Bromo-4-methylpyridin-2-yl)propan-2-ol

• Inchi： 1S/C9H12BrNO/c1-6-4-8(9(2,3)12)11-5-7(6)10/h4-5,12H,1-3H3
• InChI Key： BMBKKFNREYWHLR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)C(C)(C)O

Computed Properties

• Exact Mass: 229.01023g/mol
• Monoisotopic Mass: 229.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines